Cas no 121695-87-2 (Sarafotoxin S 6c (9CI))

Sarafotoxin S 6c (9CI) Properties

Names and Identifiers

• Sarafotoxin S 6c (9CI)
• CYS-THR-CYS-ASN-ASP-MET-THR-ASP-GLU-GLU-CYS-LEU-ASN-PHE-CYS-HIS-GLN-ASP-VAL-ILE-TRP(DISULFIDE BRIDGE: CYS1-CYS15, CYS3-CYS11)
• Sarafotoxin C, SRTX-C, S6C
• SRTX-c
• SRTX-C, S6C
• SARAFOTOXIN C
• SARAFOTOXIN 6C
• SARAFOTOXIN S6C
• CTCNDMTDEECLNFCHQDVIW
• Sarafotoxin C, SRTX-C
• M.W. 2516.00 C103H147N37O27S5
• SARAFOTOXIN C (ATRACTASPIS ENGADDENSIS)
• SARAFOTOXIN 6C SYNTHETIC >99% PURITY
• Sarafotoxin S 6c
• Sarafotoxin S6c, >=97% (HPLC)
• sarafotoxins s6
• SARAFOTOXINS6C
• J-004596
• Endothelin 1 (pig), 2-L-threonine-4-L-asparagine-5-L-aspartic acid-6-L-methionine-7-L-threonine-9-L-glutamic acid-12-L-leucine-13-L-asparagine-17-L-glutamine-19-L-valine-
• 121695-87-2
• DTXSID201337135
• SRTX-C
• SARAFOTOXIN S6C (ATRACTASPIS ENGADDENSIS)
• Sarafotoxin C trifluoroacetate salt
• SARAFOTOXIN S6C, ATRACTASPSIS ENGADDENSIS
• Sarafotoxin 6c
• +Expand

• MDL： MFCD00161501
• InChIKey： LXPHPKVWHQLBBA-UHFFFAOYSA-N
• Inchi： InChI=1S/C103H147N27O37S5/c1-10-46(6)80(100(163)123-67(103(166)167)30-50-37-109-54-19-15-14-18-52(50)54)128-99(162)79(45(4)5)127-95(158)66(36-78(144)145)120-85(148)55(20-23-71(105)133)112-90(153)61(31-51-38-108-43-110-51)117-97(160)69-40-170-169-39-53(104)83(146)129-81(47(7)131)102(165)126-70-42-172-171-41-68(96(159)115-59(28-44(2)3)88(151)118-62(32-72(106)134)91(154)116-60(89(152)125-69)29-49-16-12-11-13-17-49)124-86(149)57(22-25-75(138)139)111-84(147)56(21-24-74(136)137)113-94(157)65(35-77(142)143)122-101(164)82(48(8)132)130-87(150)58(26-27-168-9)114-93(156)64(34-76(140)141)121-92(155)63(33-73(107)135)119-98(70)161/h11-19,37-38,43-48,53,55-70,79-82,109,131-132H,10,20-36,39-42,104H2,1-9H3,(H2,105,133)(H2,106,134)(H2,107,135)(H,108,110)(H,111,147)(H,112,153)(H,113,157)(H,114,156)(H,115,159)(H,116,154)(H,117,160)(H,118,151)(H,119,161)(H,120,148)(H,121,155)(H,122,164)(H,123,163)(H,124,149)(H,125,152)(H,126,165)(H,127,158)(H,128,162)(H,129,146)(H,130,150)(H,136,137)(H,138,139)(H,140,141)(H,142,143)(H,144,145)(H,166,167)
• SMILES： CSCCC1NC(=O)C(CC(=O)O)NC(=O)C(CC(=O)N)NC(=O)C2CSSCC(C(NC(C(NC(C(NC(C(NC(C(NC(C(NC(C(NC(C(NC(C(NC(C(NC(CC3=CNC4=CC=CC=C34)C(=O)O)=O)C(CC)C)=O)C(C)C)=O)CC(=O)O)=O)CCC(=O)N)=O)CC3=CN=CN3)=O)CSSCC(C(NC(C(N2)=O)C(O)C)=O)N)=O)CC2=CC=CC=C2)=O)CC(=O)N)=O)CC(C)C)=O)NC(=O)C(CCC(=O)O)NC(=O)C(CCC(=O)O)NC(=O)C(CC(=O)O)NC(=O)C(C(O)C)NC1=O

Computed Properties

• Exact Mass: 2513.91000
• Hydrogen Bond Donor Count: 34
• Hydrogen Bond Acceptor Count: 44
• Rotatable Bond Count: 48
• Monoisotopic Mass: 2513.905472
• Heavy Atom Count: 172
• Complexity: 5630
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 24
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -9.3
• Tautomer Count: 1000
• Surface Charge: 0
• Topological Polar Surface Area: 1170

Experimental Properties

• LogP: -0.00050
• PSA: 1172.52000
• Color/Form: White solid
• Solubility: Not available